Cas no 1396712-14-3 (N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-4-(trifluoromethoxy)benzamide)

• Product Name: N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-4-(trifluoromethoxy)benzamide
• CAS No: 1396712-14-3
• MF: C₁₇H₂₀F₃NO₄
• MW: 359.340215682983
• CID: 5400385
• Update Time: 2025-06-10

N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-4-(trifluoromethoxy)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(1,4-dioxaspiro[4.5]decan-3-ylmethyl)-4-(trifluoromethoxy)benzamide
• N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-4-(trifluoromethoxy)benzamide

• Inchi： 1S/C17H20F3NO4/c18-17(19,20)25-13-6-4-12(5-7-13)15(22)21-10-14-11-23-16(24-14)8-2-1-3-9-16/h4-7,14H,1-3,8-11H2,(H,21,22)
• InChI Key： NVKVKQLRBCCDTH-UHFFFAOYSA-N
• SMILES： C(NCC1OC2(CCCCC2)OC1)(=O)C1=CC=C(OC(F)(F)F)C=C1

Additional information on N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-4-(trifluoromethoxy)benzamide

N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-4-(trifluoromethoxy)benzamide (CAS No. 1396712-14-3): A Comprehensive Overview

N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-4-(trifluoromethoxy)benzamide (CAS No. 1396712-14-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound, often referred to as Spiro-decanoyl Trifluoromethoxy Benzamide, is characterized by its spirocyclic dioxane moiety and a trifluoromethoxy substituent on the benzamide group. These structural elements contribute to its distinctive physicochemical properties and biological activities.

The spirocyclic dioxane ring in N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-4-(trifluoromethoxy)benzamide provides rigidity and conformational constraint, which can enhance the compound's binding affinity to specific biological targets. The trifluoromethoxy group, on the other hand, introduces significant electronic effects and lipophilicity, which can influence the compound's pharmacokinetic properties and biological activity. These features make it a valuable candidate for drug discovery and development.

Recent studies have explored the potential of N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-4-(trifluoromethoxy)benzamide in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Research has shown that this compound can modulate key enzymes involved in the pathogenesis of these conditions, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BChE). By inhibiting these enzymes, N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-4-(trifluoromethoxy)benzamide can potentially improve cognitive function and slow disease progression.

In addition to its neuroprotective properties, N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-4-(trifluoromethoxy)benzamide has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), in immune cells. This anti-inflammatory activity suggests that it may have potential applications in treating inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-4-(trifluoromethoxy)benzamide has been extensively studied to optimize its therapeutic efficacy and safety. Preclinical data indicate that this compound exhibits favorable oral bioavailability and a reasonable half-life, making it suitable for chronic administration. However, further research is needed to fully understand its metabolism and potential drug-drug interactions.

Clinical trials are currently underway to evaluate the safety and efficacy of N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-4-(trifluoromethoxy)benzamide in human subjects. Early-phase trials have shown promising results, with the compound demonstrating good tolerability and a favorable safety profile at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-4-(trifluoromethoxy)benzamide (CAS No. 1396712-14-3) is a promising candidate in the development of novel therapeutics for neurodegenerative diseases and inflammatory conditions. Its unique structural features and multifaceted biological activities make it an attractive target for further research and development in the pharmaceutical industry.